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Compound of Interest

Compound Name: 3-Chlorobenzotrifluoride

Cat. No.: B146439 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount to both personal safety and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information for the

handling of 3-Chlorobenzotrifluoride, including detailed operational and disposal plans.

Chemical Overview: 3-Chlorobenzotrifluoride (CAS No. 98-15-7) is a colorless liquid with a

distinct odor.[1] It is classified as a flammable liquid and vapor that can cause skin and eye

irritation.[1][2] Understanding its properties is the first step toward safe handling.

Immediate Safety Information: Personal Protective
Equipment (PPE)
The cornerstone of safe chemical handling is the consistent and correct use of Personal

Protective Equipment. The following PPE is mandatory when working with 3-
Chlorobenzotrifluoride to minimize exposure risk.

Eye and Face Protection:

Primary: Always wear chemical safety goggles that conform to EU Standard EN 166 or

OSHA's eye and face protection regulations in 29 CFR 1910.133.[2][3]

Secondary: In addition to goggles, use a face shield for maximum protection against

splashes.[4]
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Skin and Body Protection:

Gloves: Proper glove selection is critical. While direct testing data for 3-
Chlorobenzotrifluoride is limited, data for the closely related isomer, 4-

Chlorobenzotrifluoride, provides a strong basis for selection. Always inspect gloves for

integrity before use and use proper removal techniques to avoid skin contact.[5] See the

table below for specific material recommendations.

Protective Clothing: Wear impervious clothing, such as a chemically resistant laboratory

coat.[4][5] For tasks with a higher risk of exposure, flame-retardant and antistatic protective

clothing is recommended.[4] Disposable Tyvek-type sleeves can provide additional

protection.[6]

Respiratory Protection:

Standard Operations: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of vapors.[4][7]

Emergency or Poor Ventilation: If ventilation is inadequate or during a large spill, a

NIOSH/MSHA approved respirator with a suitable filter (e.g., type ABEK, EN14387) should

be used.[3][5]

Firefighting: In the event of a fire, a self-contained breathing apparatus (SCBA) is required.

[2][4]

Quantitative Data Summary
The following tables provide key quantitative data for 3-Chlorobenzotrifluoride to inform your

risk assessment and handling procedures.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 98-15-7 [5]

Molecular Formula C₇H₄ClF₃ [5][8]

Molecular Weight 180.55 g/mol [1][8]

Appearance Colorless liquid [4][8]

Boiling Point 137 - 138 °C [4][5]

Melting Point -56 °C [4][5]

Flash Point 36 °C (96.8 °F) (closed cup) [4][5]

Density 1.331 g/cm³ at 25 °C [4][5]

Table 2: Glove Material Chemical Resistance (Note: Data is for 4-Chlorobenzotrifluoride, a

close structural isomer. This information should be used as a primary guideline, but on-site

testing is always recommended to confirm safe usage for your specific application.)

Glove Material
Breakthrough
Time (minutes)

Degradation
Rating

Recommendati
on

Source

Neoprene > 480 Excellent

Recommended

for extended

contact

[9]

Nitrile 320 Very Good

Recommended

for extended

contact

[9]

Natural Rubber 50 Fair

Suitable for

short-term/splash

protection only

[9]

PVC 75 Fair

Suitable for

short-term/splash

protection only

[9]
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for safety. The following workflow outlines

the key stages of handling 3-Chlorobenzotrifluoride.

Workflow for Handling 3-Chlorobenzotrifluoride

1. Preparation 2. Handling & Use 3. Cleanup & Storage 4. Waste Disposal

Conduct Risk Assessment Verify Fume Hood Operation Don Appropriate PPE
(Goggles, Face Shield, Lab Coat, Gloves) Prepare Spill Kit Ground/Bond Container

and Receiving Equipment Use Non-Sparking Tools Dispense Chemical
Inside Fume Hood

Keep Container Tightly Closed
When Not in Use Wipe Down Work Area Remove PPE Correctly Wash Hands Thoroughly Store Chemical in Cool, Dry,

Well-Ventilated Area
Collect Waste in

Designated, Labeled Container
Handle Uncleaned Containers

as the Product Itself
Consult Licensed

Disposal Company

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 3-Chlorobenzotrifluoride.

Emergency Protocols: Spills and First Aid
Accidents require immediate and correct responses. All personnel must be familiar with these

procedures.

Accidental Release Measures (Spills)
Evacuate & Isolate: Immediately evacuate all non-essential personnel from the spill area.[7]

Remove Ignition Sources: Extinguish all flames, turn off hot plates, and eliminate any

potential sparks.[4][7]

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Wear Appropriate PPE: Don all required PPE, including respiratory protection if necessary.[4]

Containment: Stop the leak if it is safe to do so.[1] Contain the spill using a non-combustible

absorbent material like sand, earth, or vermiculite.[4][7] Do not let the product enter drains.

[4]
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Cleanup: Using non-sparking tools, carefully collect the absorbed material and place it into a

suitable, sealed container for disposal.[1][2]

Decontaminate: Wash the spill area thoroughly once the material has been removed.[7]

First Aid Measures
General Advice: In case of exposure, consult a physician immediately and provide them with

the Safety Data Sheet (SDS).[4]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area

with plenty of soap and water.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally.[4][7]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate

medical attention. Never give anything by mouth to an unconscious person.[4]

Disposal Plan
Proper disposal is a critical final step in the chemical handling lifecycle to ensure environmental

and public safety.

Waste Collection: All waste materials, including contaminated absorbents and disposable

PPE, must be collected in designated, clearly labeled, and sealed containers.[7]

Container Disposal: Empty containers are considered hazardous as they retain product

residue.[2] They must be handled with the same precautions as the product itself and should

not be mixed with other waste.[4]

Professional Disposal: Do not dispose of 3-Chlorobenzotrifluoride in standard laboratory

waste or down the drain. Arrange for a licensed, professional waste disposal company to

handle its collection and disposal in accordance with all local, state, and federal regulations.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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